Cas no 127061-08-9 (L-Galactopyranosylfluoride, 6-deoxy-2,3,4-tris-O-(phenylmethyl)-)

• Product Name: L-Galactopyranosylfluoride, 6-deoxy-2,3,4-tris-O-(phenylmethyl)-
• CAS No: 127061-08-9
• MF: C₂₇H₂₉FO₄
• MW: 436.515171766281
• CID: 103254
• PubChem ID: 11826245
• Update Time: 2025-04-18

L-Galactopyranosylfluoride, 6-deoxy-2,3,4-tris-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Galactopyranosylfluoride, 6-deoxy-2,3,4-tris-O-(phenylmethyl)-
• 2,3,4-TRI-O-BENZYL-L-FUCOPYRANOSYL FLUORIDE
• 2,3,4-tri-O-benzyl-D-erythrose
• 2,3,4-tri-O-benzyl-L-fucosyl fluoride
• 127061-08-9
• (3S,4R,5R,6S)-2-Fluoro-6-methyl-3,4,5-tris(phenylmethoxy)oxane
• SCHEMBL8430414

• Inchi： 1S/C27H29FO4/c1-20-24(29-17-21-11-5-2-6-12-21)25(30-18-22-13-7-3-8-14-22)26(27(28)32-20)31-19-23-15-9-4-10-16-23/h2-16,20,24-27H,17-19H2,1H3/t20-,24+,25+,26-,27?/m0/s1
• InChI Key： LTPFHXXARNMHNH-OGPNLZSQSA-N
• SMILES： FC1[C@H]([C@@H]([C@@H]([C@H](C)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 436.20500
• Monoisotopic Mass: 436.20498756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92000
• LogP: 5.45690